1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in the field of medicinal chemistry. FPPP has been found to exhibit various biochemical and physiological effects, making it an attractive candidate for further research.
Mechanism of Action
The mechanism of action of 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor. This leads to an increase in the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase locomotor activity in rats, suggesting a stimulant-like effect. This compound has also been found to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine in lab experiments is its potency and selectivity for certain receptors. This allows for more specific and targeted studies. However, one limitation of using this compound is its potential for abuse and addiction, which may limit its use in certain studies.
Future Directions
There are several future directions for research on 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine. One area of interest is its potential as a therapeutic agent for the treatment of depression, anxiety, and schizophrenia. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the dopamine and serotonin systems in the brain. This compound may be useful in understanding the mechanisms underlying various psychiatric disorders. Additionally, further research is needed to better understand the potential for abuse and addiction associated with this compound.
Synthesis Methods
The synthesis of 1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine involves the reaction of 1-(2-fluorophenyl)piperazine with 1-(2-methoxybenzoyl)-3-piperidinyl chloride in the presence of a base such as triethylamine. The reaction proceeds through nucleophilic substitution and results in the formation of this compound.
Scientific Research Applications
1-(2-fluorophenyl)-4-[1-(2-methoxybenzoyl)-3-piperidinyl]piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit activity at various receptor sites, including the dopamine, serotonin, and adrenergic receptors. This compound has been shown to have potential as a therapeutic agent for the treatment of various conditions, including depression, anxiety, and schizophrenia.
properties
IUPAC Name |
[3-[4-(2-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-(2-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28FN3O2/c1-29-22-11-5-2-8-19(22)23(28)27-12-6-7-18(17-27)25-13-15-26(16-14-25)21-10-4-3-9-20(21)24/h2-5,8-11,18H,6-7,12-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLHJNXOGFDRDIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.